Cas no 1355219-52-1 ((6-(Azepan-1-yl)-5-methylpyridin-3-yl)(phenyl)methanone)

• Product Name: (6-(Azepan-1-yl)-5-methylpyridin-3-yl)(phenyl)methanone
• CAS No: 1355219-52-1
• MF: C₁₉H₂₂N₂O
• MW: 294.390784740448
• CID: 4915947
• Update Time: 2025-06-07

(6-(Azepan-1-yl)-5-methylpyridin-3-yl)(phenyl)methanone Chemical and Physical Properties

Names and Identifiers

• (6-Azepan-1-yl-5-methyl-pyridin-3-yl)-phenyl-methanone
• (6-(Azepan-1-yl)-5-methylpyridin-3-yl)(phenyl)methanone

• Inchi： 1S/C19H22N2O/c1-15-13-17(18(22)16-9-5-4-6-10-16)14-20-19(15)21-11-7-2-3-8-12-21/h4-6,9-10,13-14H,2-3,7-8,11-12H2,1H3
• InChI Key： ADODVKYIIVKAHB-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)C1=CN=C(C(C)=C1)N1CCCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 356
• XLogP3: 4.2
• Topological Polar Surface Area: 33.2

Additional information on (6-(Azepan-1-yl)-5-methylpyridin-3-yl)(phenyl)methanone

Introduction to (6-(Azepan-1-yl)-5-methylpyridin-3-yl)(phenyl)methanone (CAS No. 1355219-52-1)

(6-(Azepan-1-yl)-5-methylpyridin-3-yl)(phenyl)methanone (CAS No. 1355219-52-1) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This compound, characterized by its unique structural features, has shown promising potential in various biological activities, making it a subject of extensive research and development.

The molecular structure of (6-(Azepan-1-yl)-5-methylpyridin-3-yl)(phenyl)methanone is composed of a pyridine ring substituted with a methyl group at the 5-position and an azepane ring at the 6-position, linked to a phenyl group through a carbonyl bridge. This intricate arrangement confers the compound with distinct chemical properties and biological activities that are of great interest to researchers.

Recent studies have highlighted the potential of (6-(Azepan-1-yl)-5-methylpyridin-3-yl)(phenyl)methanone in various therapeutic applications. One of the key areas of focus has been its role as a modulator of G protein-coupled receptors (GPCRs), which are important targets for many drugs used in treating neurological disorders, cardiovascular diseases, and other conditions. The compound's ability to interact with these receptors has been attributed to its unique structural features, particularly the azepane ring and the pyridine moiety.

In addition to its receptor-modulating properties, (6-(Azepan-1-yl)-5-methylpyridin-3-yl)(phenyl)methanone has also shown promise in anti-inflammatory and anti-cancer research. Preclinical studies have demonstrated that the compound can inhibit the production of pro-inflammatory cytokines and reduce tumor growth in various cancer models. These findings suggest that (6-(Azepan-1-yl)-5-methylpyridin-3-yl)(phenyl)methanone may have broad therapeutic applications beyond its initial scope.

The synthesis of (6-(Azepan-1-yl)-5-methylpyridin-3-yl)(phenyl)methanone involves several steps, including the formation of the pyridine ring, the introduction of the methyl and azepane groups, and the final coupling with the phenyl group. Recent advancements in synthetic methods have made it possible to produce this compound with high yield and purity, facilitating its use in both research and development settings.

In terms of pharmacokinetics, (6-(Azepan-1-yl)-5-methylpyridin-3-yl)(phenyl)methanone

The potential applications of (6-(Azepan-1-yl)-5-methylpyridin-3-yl)(phenyl)methanone

In conclusion, (6-(Azepan-1-yl)-5-methylpyridin-3-yl)(phenyl)methanone (CAS No. 1355219-52-1) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development. As more studies are conducted, it is likely that new applications and mechanisms of action will be discovered, further solidifying its importance in the field of medicinal chemistry.